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Compound of Interest

Compound Name: Strophanthin

Cat. No.: B611039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the intravenous (IV) administration of

Strophanthin (also known as ouabain, particularly g-strophanthin) in common laboratory

animal models. The information compiled herein is intended to guide researchers in designing

and executing studies involving the systemic delivery of this cardiac glycoside.

Quantitative Data Summary
The following tables summarize key quantitative data for the intravenous and intraperitoneal

administration of Strophanthin (Ouabain) in various animal models as reported in the scientific

literature.

Table 1: Intravenous Strophanthin (Ouabain) Administration Data in Animal Models
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Animal Model Dosage Range
Administration
Route

Key Findings

Cat 10-30 µg/kg Intravenous

Prevention of cardiac

arrhythmias induced

by hypothalamic

stimulation.[1]

Cat 60-80 µg/kg Intravenous

Conversion of

subarrhythmogenic

stimulus to a threshold

for arrhythmias.[1]

Cat 0.1 mg/kg Intravenous
Average lethal dose.

[2]

Dog 0.12 mg/kg Intravenous
Average lethal dose.

[2]

Rat 1.2 mg/kg/day Intravenous Infusion

No significant change

in systolic blood

pressure or urinary

sodium excretion in

intact rats.[3]

Rat 18 µg/kg Intravenous

Increased systolic and

diastolic blood

pressure.[4][5]

Rat 0.18 µg/kg Intravenous

Pressor effect

observed, particularly

in DOCA-salt

hypertensive rats.[4]

[5]

Rat 10 µg/kg/day Intravenous Infusion

Did not produce

consistent rises in

blood pressure.[1]

Rat 100 µg/kg/day Intravenous Infusion Did not produce

consistent rises in
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blood pressure.[1]

Rat 30 µg/kg/day Intravenous Infusion

No effect on mean

arterial pressure or

heart rate in Long-

Evans rats.[6]

Table 2: Intraperitoneal Strophanthin (Ouabain) Administration Data in Animal Models

Animal Model Dosage Range
Administration
Route

Key Findings

Rat

13.9 µg/kg/day for 4

weeks, then 27.8

µg/kg/day

Intraperitoneal
Development of

hypertension.[4]

Mouse 1.5 mg/kg Intraperitoneal

Increased blood

pressure and total

peripheral resistance.

[6]

Experimental Protocols
Protocol for Intravenous Administration in Rats (Tail
Vein Catheterization)
This protocol details the procedure for intravenous administration of Strophanthin via the

lateral tail vein in rats.

Materials:

Strophanthin (Ouabain) solution of desired concentration in sterile, isotonic saline.

Sterile syringes (1 mL or 3 mL) and needles (25-27 gauge).

Rat restraining device.

Heating device (e.g., warming box or heating pad).
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Alcohol pads or other antiseptic solution.

Gauze.

Procedure:

Animal Preparation:

Warm the rat for 5-10 minutes using a warming device to induce vasodilation of the tail

veins, making them more visible and accessible.[6]

Place the rat in a restraining device, ensuring the tail is accessible.

Catheterization:

Clean the tail with an antiseptic wipe.

Locate one of the lateral tail veins. It is advisable to start injections more distally (towards

the tip of the tail) to allow for subsequent attempts more proximally if needed.[4]

Insert a 25-27 gauge needle, bevel up, into the vein at a shallow angle, parallel to the tail.

[6] A small flash of blood in the needle hub may indicate successful placement.

Administration:

Inject the Strophanthin solution slowly and at a constant rate.[7]

Monitor for any signs of resistance or swelling at the injection site, which could indicate

extravasation. If this occurs, stop the injection immediately and attempt at a more proximal

site.[4]

The maximum bolus injection volume is generally 1 ml/kg. For larger volumes,

administration should be as an infusion.

Post-Administration:

After injection, withdraw the needle and apply gentle pressure to the site with gauze to

prevent bleeding.
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Return the animal to its cage and monitor for any adverse effects.

Protocol for Intravenous Administration in Dogs and
Cats (Cephalic Vein Catheterization)
This protocol outlines the procedure for placing an intravenous catheter in the cephalic vein of

dogs and cats for Strophanthin administration.

Materials:

Strophanthin (Ouabain) solution in a sterile fluid bag for infusion.

IV administration set.

Appropriately sized IV catheter (e.g., 22-ga for cats and small dogs, 20-ga for medium dogs,

18-ga for large dogs).[1]

Clippers.

Antiseptic scrub (e.g., chlorhexidine or povidone-iodine) and alcohol.

T-set adapter or injection cap.

Medical tape.

Procedure:

Animal Preparation:

An assistant should restrain the animal in a comfortable position (sternal or lateral

recumbency).

Clip the hair over the cephalic vein on the forelimb.[1]

Perform an aseptic scrub of the catheter insertion site using alternating antiseptic scrub

and alcohol.[5]

Catheterization:
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The assistant should occlude the vein by applying pressure at the elbow.

Stabilize the vein and insert the catheter through the skin and into the vein at an

appropriate angle.[5]

Once a flash of blood is observed in the catheter hub, advance the catheter into the vein

while withdrawing the stylet.[5]

Securing the Catheter and Administration:

Attach a T-set adapter or injection cap to the catheter hub.[1]

Secure the catheter in place with medical tape.[1]

Connect the IV administration set from the Strophanthin solution bag to the catheter.

Administer the solution as a bolus or a constant rate infusion as per the experimental

design.

Monitoring During Infusion:

Continuously monitor the animal for vital signs and any adverse reactions. Key parameters

to monitor include:

Electrocardiogram (ECG) for arrhythmias.

Arterial blood pressure.

Heart rate and pulse quality.

Respiratory rate and effort.

Urine output.[8]

Visualization of Signaling Pathways and Workflows
Strophanthin Signaling Pathway
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Strophanthin, a cardiac glycoside, primarily acts by inhibiting the Na+/K+-ATPase pump. This

inhibition leads to an increase in intracellular sodium, which in turn affects the Na+/Ca2+

exchanger, leading to an increase in intracellular calcium and enhanced cardiac contractility.[9]

Furthermore, the Na+/K+-ATPase can act as a signaling scaffold, where binding of

Strophanthin can activate intracellular signaling cascades, such as the Src/EGFR pathway,

independent of its ion-pumping function.[3][10][11]
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↑ Intracellular Na+Leads to

Src

Activates

Na+/Ca2+ Exchanger
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Caption: Strophanthin's dual mechanism of action.

Experimental Workflow for Intravenous Strophanthin
Administration
The following diagram illustrates a typical experimental workflow for an acute intravenous

Strophanthin study in an animal model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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